N-(2-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C18H21NO2S/c1-2-21-15-9-4-3-8-14(15)19-17(20)18(11-5-6-12-18)16-10-7-13-22-16/h3-4,7-10,13H,2,5-6,11-12H2,1H3,(H,19,20)
• InChI Key: XRAGCIRXZGNQLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2(CCCC2)C3=CC=CS3
• Molecular Formula: C18H21NO2S
• Molecular Weight: 315.4 g/mol

Description

N-(2-ethoxyphenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, also known as CTDP-31, is a compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the class of cyclopentanecarboxamide derivatives, which have been studied for their diverse pharmacological activities.

Scientific Research Applications

Synthesis and Organic Chemistry Applications

• Synthesis of Substituted Bis(thiophenyl)alkanediamides : A series of N-l,N′-(n + 2)-bis[3-cyano(ethoxycarbonyl)-4,5-dimethylthiophen-2-yl]alkanediamides were synthesized, showing the potential for the development of novel organic compounds with specific functional properties. This research contributes to the understanding of how to manipulate thiophene-based compounds for various applications (Avakyan et al., 2005).

• Functionalized Stable Phosphorus Ylides Synthesis : The study involving ethyl 2-oxo-1-cyclopentanecarboxylate demonstrates the synthesis of stable phosphorus ylides, leading to the production of cyclobutene derivatives, indicative of methods for creating structurally complex and functional organic molecules (Asghari et al., 2008).

Biological Activity

• Cytotoxic Evaluation of Acyl Derivatives : The cytotoxicity and topoisomerase II inhibitory activity of 3-acyl derivatives of dihydronaphtho[2,3-b]thiophen-4,9-dione were evaluated, showcasing the potential therapeutic applications of thiophene-based compounds in cancer treatment (Gomez-Monterrey et al., 2011).

• Antibacterial and Antifungal Activity : Novel Ethyl 2-((1-hydroxynaphthalen-2-yl)methyleneamino)-5,6-dihydro-4H-cyclopenta[b]thiopehene-3-carboxylate and its derivatives were synthesized and examined for antibacterial and antifungal activities, indicating the potential of cyclopentanecarboxamide derivatives in developing new antimicrobial agents (Altundas et al., 2010).

Analytical and Environmental Studies

• Analytical Profiling of Arylcyclohexylamines : The characterization and determination of psychoactive arylcyclohexylamines in biological matrices were explored, highlighting the importance of developing analytical methods for the detection of compounds with cyclohexanecarboxamide structures in forensic and clinical toxicology (De Paoli et al., 2013).